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TCO-PEG3-CH2CO2H Product Summary

Parameter Details

Product Name TCO-PEG3-CH2CO2H / TCO-PEG3-acid [1] [2]

CAS Number 2249928-25-2 (TCO PEG3 CH2CO2H); 2141981-86-2 (TCO-PEG3-acid) [1] [3]

[2]

Molecular
Formula

C₁₇H₂₉NO₇ (for TCO PEG3 CH2CO2H) [1]

Molecular Weight 359.42 g/mol (for TCO PEG3 CH2CO2H) [1]

Structure Composed of a TCO group, a PEG spacer (3 repeating units), and a terminal
carboxylic acid (-CH₂CO₂H) [1] [3] [2]

Key Functional
Group

Carboxylic Acid (-COOH) [1] [3] [2]

| Primary Reactivity | - With primary amines (via carboxylic acid) to form stable amide bonds, requiring

activators like EDC or HATU [1] [3].
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With tetrazines (via TCO group) in an inverse-electron demand Diels-Alder (IEDDA) reaction [4] [3]

[5]. | | Key Application | A click chemistry reagent for bioconjugation, molecular imaging, and drug
development [4] [5]. |

Proposed Validation Workflow

While specific protocols for TCO-PEG3-CH2CO2H are not detailed in the search results, the general

workflow for validating its performance would logically follow the path below, incorporating standard

analytical techniques referenced for PEGylated compounds [6].

Step 2 Details

Step 4 Details

TCO-PEG3-CH2CO2H
Performance Validation

Step 1: Purity & Identity
Analysis (HPLC, LC-MS)

Step 2: Functional Group
Reactivity Validation

Step 3: Bioconjugation
Efficiency Testing

Carboxylic Acid Reaction
(EDC/HATU activation)
Target: Primary Amines

TCO IEDDA Reaction
Target: Tetrazine Groups

Step 4: Stability & Storage
Assessment

Monitor Isomerization
(HPLC, loss of TCO reactivity)

Recommended Storage:
-20°C, anhydrous conditions

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://axispharm.com/product-category/peg-linkers/tco-peg/
https://broadpharm.com/product/bp-24143
https://broadpharm.com/product-categories/peg-linkers/tco-peg
https://axispharm.com/product-category/peg-linkers/tco-peg/
https://broadpharm.com/product-categories/peg-linkers/tco-peg
https://peg.bocsci.com/resources/high-performance-liquid-chromatography-hplc-technique.html
https://www.smolecule.com/products/s8397988?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Click to download full resolution via product page

Step 1: Purity and Identity Analysis

Technique: High-Performance Liquid Chromatography (HPLC) is a core technique for analyzing
PEGylated compounds [6]. It can assess purity and identify impurities.

Detection Methods: Since PEGs lack strong UV chromophores, coupling HPLC with Evaporative
Light Scattering Detection (ELSD) or Refractive Index Detection (RID) is recommended for

accurate quantification [6]. For structural confirmation, HPLC coupled with Mass Spectrometry
(HPLC-MS/MS) is highly effective [6].

Step 2: Functional Group Reactivity Validation

This step verifies the activity of both key functional groups, as illustrated below.

Carboxylic Acid Function

TCO FunctionTCO-PEG3-CH2CO2H

Activation with EDC/HATU

Path A

Reaction with Tetrazine
Path B

Reaction with a Primary Amine Formation of Stable Amide Bond

IEDDA Cycloaddition Formation of Stable Conjugate

Click to download full resolution via product page

Carboxylic Acid Activity: The reaction efficiency of the -COOH group can be quantified by reacting it

with a known concentration of a primary amine (e.g., glycine) in the presence of activators like EDC
or HATU [3] [2]. The consumption of the amine or the formation of the amide product can be

monitored using HPLC-ELSD/RID or NMR spectroscopy.
TCO Group Activity: The kinetic rate constant (k) of the IEDDA reaction with tetrazine is a critical

performance metric. This can be determined by UV-Vis spectroscopy by monitoring the decrease in
tetrazine absorbance at ~520 nm upon reaction with TCO-PEG3-CH2CO2H [5]. A high second-order

rate constant (on the order of 10³ M⁻¹s⁻¹) confirms high reactivity [5].
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Step 3: Bioconjugation Efficiency Testing

Apply the reagent in a model conjugation. For example, conjugate it to a model protein (e.g., Bovine Serum

Albumin, BSA) via the carboxylic acid and then attempt a second conjugation with a tetrazine-modified dye

via the TCO group. Analyze the success using Size Exclusion Chromatography (SEC) or SDS-PAGE to

confirm the formation of higher molecular weight conjugates.

Step 4: Stability and Storage Assessment

Critical Consideration: TCO groups are known to isomerize over time to the less reactive cis-

cyclooctene (CCO), leading to a loss of function [3].
Method: The stability should be assessed by storing aliquots of the compound under different

conditions (e.g., -20°C, 4°C, in solution, as a solid) and periodically testing the TCO reactivity using
the tetrazine kinetics assay from Step 2. HPLC can also track the formation of isomerization products

[3]. It is recommended to store the compound at -20°C and use it promptly [3] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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peg3-ch2co2h-performance-validation-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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